Cas no 2724-69-8 (3-methyl-1-phenylthiourea)

• Product Name: 3-methyl-1-phenylthiourea
• CAS No: 2724-69-8
• MF: C₈H₁₀N₂S
• MW: 166.243400096893
• MDL: MFCD00022130
• CID: 43356
• PubChem ID: 698294
• Update Time: 2025-04-18

3-methyl-1-phenylthiourea Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-3-phenyl-2-thiourea
• N-Methyl-N'-phenylthiourea
• 1-Methyl-3-phenylthiourea
• 1-Methyl-3-phenylthiocarbamide
• 1-methyl-3-phenyl-thiourea
• 1-Phenyl-3-methylthiourea
• Thiourea,N-methyl-N'-phenyl
• Urea,1-methyl-3-phenyl-2-thio
• Thiourea, N-methyl-N'-phenyl-
• Urea, 1-methyl-3-phenyl-2-thio-
• N-Methyl-N'-phenyl thiourea
• 3-methyl-1-phenylthiourea
• IGEQFPWPMCIYDF-UHFFFAOYSA-N
• (methylamino)(phenylamino)methane-1-thione
• NSC3736
• WLN: SUYM1&MR
• n-phenyl-n'-methylthiourea
• N'-methyl-N-phenylthiourea
• 1-Methyl-3-phenyl thio
• M2786
• F1995-0258
• EN300-1265798
• NSC-3736
• CHEMBL1910056
• BRN 0638006
• 1-Methyl-3-phenyl thiourea
• HMS1662D04
• AKOS000430964
• J-016711
• T72207
• N-phenyl-N'-methyl-thiourea
• A818973
• FS-4776
• DTXSID7062611
• NSC 3736
• 2724-69-8
• SCHEMBL1276402
• CAA72469
• 1-methyl-3-phenyl-isothiourea
• MFCD00022130
• Z45796176
• FT-0634458
• BDBM50356173
• CS-0308651
• BBL023221
• STL357626
• 3-12-00-00853 (Beilstein Handbook Reference)
• DB-019249
• DTXCID1037646

• MDL： MFCD00022130
• Inchi： 1S/C8H10N2S/c1-9-8(11)10-7-5-3-2-4-6-7/h2-6H,1H3,(H2,9,10,11)
• InChI Key： IGEQFPWPMCIYDF-UHFFFAOYSA-N
• SMILES： S=C(NC)NC1C=CC=CC=1
• BRN： 0638006

Computed Properties

• Exact Mass: 166.05600
• Monoisotopic Mass: 166.056469
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.7
• Topological Polar Surface Area: 56.2

Experimental Properties

• Density: 1.1332 (rough estimate)
• Melting Point: 110.0 to 114.0 deg-C
• Boiling Point: 247.4°Cat760mmHg
• Flash Point: 103.4°C
• Refractive Index: 1.5500 (estimate)
• PSA: 56.15000
• LogP: 2.06670

3-methyl-1-phenylthiourea Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H301
• Warning Statement： P264-P270-P301+P310+P330-P405-P501
• Hazardous Material transportation number：UN 2811 6.1/PG III
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• RTECS：YT8750000
• HazardClass：IRRITANT
• PackingGroup：III
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds